2-(Thieno[2,3-d]pyrimidin-4-yloxy)-1-(1,2,5-trimethyl-1H-pyrrol-3-yl)ethan-1-one

• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-thieno[2,3-d]pyrimidin-4-yloxy-1-(1,2,5-trimethylpyrrol-3-yl)ethanone
• InChI: InChI=1S/C15H15N3O2S/c1-9-6-12(10(2)18(9)3)13(19)7-20-14-11-4-5-21-15(11)17-8-16-14/h4-6,8H,7H2,1-3H3
• InChI Key: GHBQCYVTZLPYJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C)C)C(=O)COC2=C3C=CSC3=NC=N2

Description

WAY-633334 is a chemical compound known for its role as a Casein kinase 1 delta inhibitor

Preparation Methods

The synthetic routes and reaction conditions for WAY-633334 involve several steps. The compound has a molecular formula of C15H15N3O2S and a molecular weight of 301.36. It is typically prepared through a series of organic synthesis reactions, which may include the use of reagents such as dimethyl sulfoxide (DMSO) for solubility and stability .

Chemical Reactions Analysis

WAY-633334 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often under specific conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

WAY-633334 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and studies.

Biology: It serves as an inhibitor in biological assays, particularly in studies involving Casein kinase 1 delta.

Medicine: Research is ongoing to explore its potential therapeutic applications, especially in the treatment of diseases related to Casein kinase 1 delta activity.

Industry: It is used in the production of various chemical products and as a research tool in industrial laboratories.

Mechanism of Action

The mechanism of action of WAY-633334 involves its inhibition of Casein kinase 1 delta. This enzyme plays a crucial role in various cellular processes, including signal transduction and cell cycle regulation. By inhibiting this enzyme, WAY-633334 can modulate these processes, leading to potential therapeutic effects. The molecular targets and pathways involved include the phosphorylation of specific proteins and the regulation of cellular signaling pathways .

Comparison with Similar Compounds

WAY-633334 can be compared with other Casein kinase inhibitors, such as:

IC261: Another Casein kinase 1 delta inhibitor with similar applications.

D4476: A selective inhibitor of Casein kinase 1 delta and epsilon.

PF-670462: A potent and selective inhibitor of Casein kinase 1 delta.

What sets WAY-633334 apart is its specific molecular structure and its unique interaction with Casein kinase 1 delta, which may offer distinct advantages in certain research and therapeutic applications .